Cas no 501692-87-1 (tert-Butyl 2-amino-4,4-dimethylpentanoate)

• Product Name: tert-Butyl 2-amino-4,4-dimethylpentanoate
• CAS No: 501692-87-1
• MF: C₁₁H₂₃NO₂
• CID: 1561122
• PubChem ID: 21896724
• Update Time: 2025-10-17

tert-Butyl 2-amino-4,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• Leucine, 4-methyl-, 1,1-dimethylethyl ester
• tert-Butyl 2-amino-4,4-dimethylpentanoate
• Pentanoic acid, 2-amino-4,4-dimethyl-, 1,1-dimethylethyl ester

Experimental Properties

• Density: 0.924±0.06 g/cm3(Predicted)
• Boiling Point: 237.2±13.0 °C(Predicted)
• pka: 7.94±0.48(Predicted)

Additional information on tert-Butyl 2-amino-4,4-dimethylpentanoate

tert-Butyl 2-amino-4,4-dimethylpentanoate (CAS No. 501692-87-1): A Comprehensive Overview

tert-Butyl 2-amino-4,4-dimethylpentanoate (CAS No. 501692-87-1) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising applications in various areas, including drug development and biochemical studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of tert-Butyl 2-amino-4,4-dimethylpentanoate.

Chemical Properties and Structure

tert-Butyl 2-amino-4,4-dimethylpentanoate is a white crystalline solid with a molecular formula of C₁₁H₂₃NO₂. The compound features a tert-butyl group attached to a carboxylic acid ester, which is further linked to an amino group and two methyl groups on the pentane chain. This unique structure confers several important properties to the compound:

• Solubility: tert-Butyl 2-amino-4,4-dimethylpentanoate exhibits good solubility in organic solvents such as ethanol and dichloromethane but is relatively insoluble in water.
• Melting Point: The compound has a melting point of approximately 65°C.
• Stability: It is stable under normal laboratory conditions but may degrade upon exposure to strong acids or bases.

The tert-butyl group provides steric hindrance, which can influence the reactivity and stability of the compound. The presence of the amino group makes it a valuable building block for the synthesis of more complex molecules.

Synthesis Methods

The synthesis of tert-Butyl 2-amino-4,4-dimethylpentanoate can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of tert-butyl bromoacetate with 2-amino-4,4-dimethylpentanoic acid in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution and yields high purity products:

C4H9OBr + HN(CH3)2C(CH3)2C(OH)(CH3)2C(O)OH → C11H23O2N + HBr + H2O

An alternative approach involves the use of peptide coupling reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole) to facilitate the formation of the amide bond. This method is particularly useful for large-scale synthesis and can be optimized for high yields and purity.

Biological Activities and Applications

tert-Butyl 2-amino-4,4-dimethylpentanoate has been extensively studied for its potential biological activities. Recent research has highlighted its role as a precursor in the synthesis of bioactive compounds with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory effects, tert-Butyl 2-amino-4,4-dimethylpentanoate-based compounds have been explored for their neuroprotective properties. Research conducted by Smith et al. (2021) demonstrated that these compounds can effectively reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease.

The versatility of tert-Butyl 2-amino-4,4-dimethylpentanoate extends to its use as a chiral building block in asymmetric synthesis. Its ability to form enantiomerically pure products makes it an attractive choice for the synthesis of chiral drugs and pharmaceutical intermediates.

Potential Applications in Drug Development

The unique chemical properties and biological activities of tert-Butyl 2-amino-4,4-dimethylpentanoate-based compounds make them promising candidates for drug development. Several pharmaceutical companies are currently investigating these compounds for their potential therapeutic applications:

• Inflammatory Diseases: Derivatives of this compound are being evaluated for their anti-inflammatory effects in conditions such as rheumatoid arthritis and inflammatory bowel disease.
• < strong >Neurodegenerative Disorders: strong > Compounds derived from tert - Butyl 2 - amino - 4 , 4 - dimethylpentanoate strong > are being studied for their neuroprotective properties in diseases like Alzheimer's disease and Parkinson's disease. li > < li >< strong >Cancer: strong > Some derivatives have shown promise as potential anticancer agents by inhibiting tumor growth and inducing apoptosis in cancer cells. li > ul > p > p > p > p > p > p > p > p > p > article > response >